Cas no 425604-49-5 (4-Bromo-N,N-dihexylaniline)

4-Bromo-N,N-dihexylaniline structure
4-Bromo-N,N-dihexylaniline structure
Product Name:4-Bromo-N,N-dihexylaniline
CAS No:425604-49-5
MF:C18H30BrN
MW:340.341504573822
CID:2688223
PubChem ID:69450641
Update Time:2024-11-06

4-Bromo-N,N-dihexylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N,N-dihexylaniline
    • 4-Bromo-N,N-dihexylbenzenamine
    • SY333485
    • SCHEMBL5460996
    • AKOS037622093
    • 425604-49-5
    • B6217
    • E87505
    • MFCD32706884
    • Inchi: 1S/C18H30BrN/c1-3-5-7-9-15-20(16-10-8-6-4-2)18-13-11-17(19)12-14-18/h11-14H,3-10,15-16H2,1-2H3
    • InChI Key: ZZJPPUQTJXIPLQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N(CCCCCC)CCCCCC

Computed Properties

  • Exact Mass: 339.15616g/mol
  • Monoisotopic Mass: 339.15616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 3.2Ų

4-Bromo-N,N-dihexylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6217-1G
4-Bromo-N,N-dihexylaniline
425604-49-5 >98.0%(GC)
1g
¥805.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6217-5G
4-Bromo-N,N-dihexylaniline
425604-49-5 >98.0%(GC)
5g
¥2695.00 2023-06-14
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B405466-1g
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
1g
¥799.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B405466-250mg
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
250mg
¥299.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B405466-5g
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
5g
¥2699.90 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1581695-1g
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
1g
¥1157.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1581695-5g
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
5g
¥4485.00 2024-05-14
AN HUI ZE SHENG Technology Co., Ltd.
B6217-1g
425604-49-5 98%
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¥650.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
B6217-5g
425604-49-5 98%
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¥2695.00 2023-09-15
1PlusChem
1P01XGBV-250mg
4-Bromo-N,N-dihexylaniline
425604-49-5 98%
250mg
$63.00 2024-05-02
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